Cas no 332371-82-1 (1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one)

• Product name: 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one
• CAS No: 332371-82-1
• MF: C₁₉H₁₈O₃
• MW: 294.34442
• CID: 1080604
• PubChem ID: 71447176

1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one
• 1,7-Bis(4-hydroxyphenyl)hepta-4,
• 1,7-bis(4-hydroxyphenyl)-4,6-heptadien-3-one
• DTXSID70855509
• (4E,6E)-1,7-bis(4-hydroxyphenyl)-4,6-heptadien-3-one
• 1,7-bis(4-hydroxyphenyl)-hepta-4e,6e-dien-3-one
• 332371-82-1
• CHEBI:70702
• 1?7-Bis(4-hydroxyphenyl)hepta-4?6-dien-3-one
• HY-N0998
• CHEMBL475829
• BDBM246500
• Q27139033
• (4E,6E)-1,7-bis(4-hydroxyphenyl)-4,6-heptadien-3-one (20)
• FS-8825
• (4E,6E)-1,7-bis(4-hydroxyphenyl)hepta-4,6-dien-3-one
• AKOS025288283
• (4e,6e)-1,7-bis(4-hydroxyphenyl)-hepta-4,6-dien-3-one
• CS-0016234
• 1,7-bis(4-hydroxyphenyl)hepta-4E-6E-dien-3-one
• 4,6-Heptadien-3-one, 1,7-bis(4-hydroxyphenyl)-, (4E,6E)-
• DA-69415

• Inchi： InChI=1S/C19H18O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h1-6,8-9,11-14,21-22H,7,10H2/b3-1+,4-2+
• InChI Key： QIROPQQWKBMABC-ZPUQHVIOSA-N
• SMILES： C1=CC(=CC=C1CCC(=O)/C=C/C=C/C2=CC=C(C=C2)O)O

Computed Properties

• Exact Mass: 294.12600
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 542.0±45.0 °C at 760 mmHg
• Flash Point: 295.7±25.2 °C
• Solubility: Almost insoluble (0.044 g/l) (25 º C),
• PSA: 57.53000
• LogP: 3.86910
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one

Recent Advances in the Study of 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one (CAS: 332371-82-1)

1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one (CAS: 332371-82-1) is a bioactive compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as an anti-inflammatory and anticancer agent. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action and potential clinical applications.

The synthesis of 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one has been optimized in recent years to improve yield and purity. Researchers have employed various catalytic systems, including palladium-catalyzed cross-coupling reactions, to achieve efficient synthesis. Structural elucidation through NMR spectroscopy and X-ray crystallography has confirmed the compound's unique dienone scaffold, which is critical for its biological activity. These advancements in synthetic chemistry have facilitated further exploration of the compound's pharmacological properties.

In vitro and in vivo studies have demonstrated that 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one exhibits potent anti-inflammatory effects by inhibiting key signaling pathways such as NF-κB and MAPK. These pathways are implicated in the production of pro-inflammatory cytokines, making the compound a promising candidate for treating inflammatory diseases. Additionally, the compound has shown selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer, by inducing apoptosis and cell cycle arrest.

Mechanistic studies have revealed that 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one interacts with specific molecular targets, such as COX-2 and Bcl-2 family proteins, to exert its biological effects. These interactions highlight the compound's potential as a multi-targeted therapeutic agent. Furthermore, recent pharmacokinetic studies have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a drug candidate.

Despite these promising findings, challenges remain in the clinical translation of 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one. Issues such as low solubility and potential toxicity need to be addressed through structural modifications or formulation strategies. Ongoing research is exploring the use of nanotechnology-based delivery systems to enhance the compound's bioavailability and reduce side effects. Collaborative efforts between chemists, biologists, and pharmacologists are crucial to overcoming these hurdles.

In conclusion, 1,7-Bis(4-hydroxyphenyl)hepta-4,6-dien-3-one (CAS: 332371-82-1) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent advancements in its synthesis, mechanistic understanding, and pharmacokinetic profiling have laid a solid foundation for future research. Further studies are warranted to explore its full therapeutic potential and address the remaining challenges in drug development.